N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide

• Molecular Formula: C24H28N2OS
• Molecular Weight: 392.6 g/mol
• IUPAC Name: N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide
• InChI: InChI=1S/C24H28N2OS/c1-6-8-22(27)26(20-14-11-17(4)15-18(20)5)24-25-23(21(7-2)28-24)19-12-9-16(3)10-13-19/h9-15H,6-8H2,1-5H3
• InChI Key: LHHZBVVHEXAEIX-UHFFFAOYSA-N
• SMILES: CCCC(=O)N(C1=C(C=C(C=C1)C)C)C2=NC(=C(S2)CC)C3=CC=C(C=C3)C

Description

N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide, also known as DM-235, is a synthetic compound that has been studied for its potential use in treating various medical conditions.

Mechanism of Action

The exact mechanism of action of N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide is not fully understood, but it is believed to act through several different pathways. N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide has been shown to modulate the activity of several neurotransmitters, including acetylcholine, dopamine, and glutamate. It also appears to have antioxidant and anti-inflammatory properties, which may contribute to its neuroprotective effects.
Biochemical and Physiological Effects
N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide has been shown to have several biochemical and physiological effects in preclinical studies. It has been shown to increase levels of acetylcholine and dopamine in the brain, which are important neurotransmitters involved in cognitive function. N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide also appears to have antioxidant and anti-inflammatory effects, which may help protect neurons from damage.

Advantages and Limitations for Lab Experiments

One advantage of using N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide in lab experiments is its relatively low toxicity and good tolerability. This makes it a good candidate for use in animal studies and potentially in human clinical trials. However, one limitation of using N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide is its relatively low potency compared to other compounds that have been studied for similar applications.

Future Directions

There are several potential future directions for research on N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide. One area of interest is in further exploring its potential use in treating Alzheimer's disease and other neurodegenerative disorders. Another area of interest is in developing more potent analogs of N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide that may have even greater neuroprotective effects. Additionally, more research is needed to better understand the exact mechanism of action of N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide and how it may be modulated to improve its therapeutic potential.

Synthesis Methods

N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide is synthesized through a multi-step process that involves several chemical reactions. The starting materials used in the synthesis are 2,4-dimethylbenzaldehyde, 4-methylphenylacetic acid, and 2-aminothiazole. These compounds are reacted together in the presence of various reagents and solvents to form the final product, N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide.

Scientific Research Applications

N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide has been studied for its potential use in treating a variety of medical conditions, including Alzheimer's disease, Parkinson's disease, and epilepsy. In preclinical studies, N-(2,4-dimethylphenyl)-N-[5-ethyl-4-(4-methylphenyl)-1,3-thiazol-2-yl]butanamide has been shown to have neuroprotective effects and to improve cognitive function in animal models of these diseases.